Cas no 6608-52-2 (2-chloro-1,3-benzothiazole-6-sulfonamide)

• Product Name: 2-chloro-1,3-benzothiazole-6-sulfonamide
• CAS No: 6608-52-2
• MF: C₇H₅ClN₂O₂S₂
• MW: 248.709797620773
• MDL: MFCD28670610
• CID: 4656397
• PubChem ID: 119092114
• Update Time: 2025-06-09

2-chloro-1,3-benzothiazole-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1,3-benzothiazole-6-sulfonamide

• MDL： MFCD28670610
• Inchi： 1S/C7H5ClN2O2S2/c8-7-10-5-2-1-4(14(9,11)12)3-6(5)13-7/h1-3H,(H2,9,11,12)
• InChI Key： OPVRIYXTDXZDBX-UHFFFAOYSA-N
• SMILES： S1C2=CC(S(N)(=O)=O)=CC=C2N=C1Cl

Additional information on 2-chloro-1,3-benzothiazole-6-sulfonamide

Professional Introduction to 2-chloro-1,3-benzothiazole-6-sulfonamide (CAS No: 6608-52-2)

2-chloro-1,3-benzothiazole-6-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No) 6608-52-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzothiazole family, a class of molecules known for their diverse biological activities and utility in drug development. The structural features of 2-chloro-1,3-benzothiazole-6-sulfonamide, including the presence of a chlorine substituent and a sulfonamide functional group, contribute to its unique chemical properties and potential applications in synthetic chemistry and bioactivity studies.

The benzothiazole core is a privileged scaffold in medicinal chemistry, exhibiting a wide range of pharmacological effects. It is found in numerous FDA-approved drugs and is extensively studied for its antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The introduction of a chlorine atom at the 2-position of the benzothiazole ring enhances electrophilicity, making it a valuable intermediate in further functionalization. Additionally, the sulfonamide group at the 6-position introduces polarity and hydrogen bonding capabilities, which can influence solubility and binding affinity to biological targets.

In recent years, 2-chloro-1,3-benzothiazole-6-sulfonamide has been explored as a key intermediate in the synthesis of more complex molecules with targeted biological activities. Researchers have leveraged its reactivity to develop novel derivatives that exhibit improved pharmacokinetic profiles or enhanced efficacy against specific diseases. For instance, studies have demonstrated its role in generating compounds with potential antitumor properties by modifying the substituents on the benzothiazole ring or introducing additional functional groups.

One of the most compelling aspects of 2-chloro-1,3-benzothiazole-6-sulfonamide is its versatility in medicinal chemistry. The chlorine atom at the 2-position can be readily displaced via nucleophilic aromatic substitution (SNAr), allowing for the introduction of various bioisosteric groups such as amino or carboxylic acid moieties. This reactivity has been exploited to create analogs with altered pharmacological profiles. Furthermore, the sulfonamide group can participate in hydrogen bonding interactions within biological macromolecules, which is critical for drug-receptor binding. These features make it an attractive building block for structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have further highlighted the significance of 2-chloro-1,3-benzothiazole-6-sulfonamide as a pharmacophore. Molecular docking simulations have been employed to predict its binding modes with target proteins such as kinases and transcription factors. These studies suggest that modifications to the chlorine or sulfonamide substituents can fine-tune binding affinities and selectivity. For example, computational modeling has identified that electron-withdrawing groups adjacent to the sulfonamide moiety can enhance interactions with specific amino acid residues in protein active sites.

The sulfonamide moiety itself has been extensively studied for its role in drug design due to its ability to form stable hydrogen bonds with polar residues in enzymes and receptors. In the context of 2-chloro-1,3-benzothiazole-6-sulfonamide, this functionality contributes to its potential as an inhibitor or modulator of enzyme activity. Notably, sulfonamides have been successfully incorporated into drugs targeting metabolic pathways, infectious diseases, and inflammatory conditions. The versatility of this group allows for further derivatization into amides, esters, or other pharmacologically relevant structures.

From a synthetic chemistry perspective, 2-chloro-1,3-benzothiazole-6-sulfonamide serves as a versatile precursor for constructing more complex heterocyclic frameworks. Its reactivity enables multi-step synthetic routes that incorporate additional rings or functional groups while maintaining bioactivity. For instance, palladium-catalyzed cross-coupling reactions have been utilized to introduce aryl or vinyl moieties onto the benzothiazole core. Such modifications can enhance metabolic stability or improve membrane permeability in drug candidates.

The pharmaceutical industry has shown particular interest in benzothiazole derivatives due to their broad spectrum of biological activities. While 2-chloro-1,3-benzothiazole-6-sulfonamide itself may not be directly therapeutic, it plays a crucial role in generating lead compounds that undergo further optimization before entering clinical trials. Its incorporation into libraries of compounds for high-throughput screening (HTS) has led to discoveries of novel therapeutic agents targeting various diseases.

In conclusion,2-chloro-1,3-benzothiazole-6-sulfonamide (CAS No: 6608-52-2) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of reactive sites—the chlorine atom at the 2-position and the sulfonamide group at the 6-position—makes it an invaluable intermediate for synthesizing biologically active molecules. Ongoing research continues to uncover new applications for this compound and its derivatives across multiple therapeutic areas.